Cas no 1849285-98-8 (1-Methyl-3-(methylthio)cyclohexane)

• Product Name: 1-Methyl-3-(methylthio)cyclohexane
• CAS No: 1849285-98-8
• MF: C₈H₁₆S
• MW: 144.277641296387
• CID: 5253144
• Update Time: 2025-09-26

1-Methyl-3-(methylthio)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(methylthio)cyclohexane

• Inchi： 1S/C8H16S/c1-7-4-3-5-8(6-7)9-2/h7-8H,3-6H2,1-2H3
• InChI Key： YCDCGJQDVJYIAB-UHFFFAOYSA-N
• SMILES： C1(C)CCCC(SC)C1

Experimental Properties

• Density: 0.91±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 196.2±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 1-Methyl-3-(methylthio)cyclohexane

Recent Advances in the Study of 1-Methyl-3-(methylthio)cyclohexane (CAS: 1849285-98-8) in Chemical Biology and Pharmaceutical Research

The compound 1-Methyl-3-(methylthio)cyclohexane (CAS: 1849285-98-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 1-Methyl-3-(methylthio)cyclohexane as a versatile intermediate in the synthesis of more complex bioactive molecules. Its sulfur-containing functional group makes it particularly interesting for the development of novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting inflammatory pathways, showcasing its potential in treating chronic inflammatory diseases.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 1-Methyl-3-(methylthio)cyclohexane exhibit moderate to strong activity against certain cancer cell lines, particularly in breast and lung cancer models. The mechanism of action appears to involve interference with cellular redox balance, making it a candidate for further investigation in oxidative stress-related pathologies. However, researchers caution that more extensive toxicological studies are needed before clinical applications can be considered.

The compound's structural features have also made it a subject of interest in computational chemistry and molecular modeling. Recent quantum mechanical calculations and molecular dynamics simulations have provided insights into its conformational flexibility and potential binding modes with biological targets. These computational studies, combined with experimental data, are helping to guide the rational design of more potent derivatives with improved pharmacokinetic properties.

From a synthetic chemistry perspective, novel routes for the efficient production of 1-Methyl-3-(methylthio)cyclohexane have been developed, addressing previous challenges in yield and purity. A 2024 patent application describes an improved catalytic system that achieves higher selectivity and reduces byproduct formation, which could facilitate larger-scale production for research and potential commercial applications.

Looking forward, the research community anticipates that 1-Methyl-3-(methylthio)cyclohexane will continue to serve as an important scaffold in medicinal chemistry. Current research directions include exploring its potential in combination therapies, investigating its metabolites for additional biological activities, and developing more sustainable synthetic approaches. As these studies progress, this compound may emerge as a valuable tool in addressing various unmet medical needs.